Cas no 222191-28-8 (N-(3-methylpyridin-4-yl)methylidenehydroxylamine)

• Product Name: N-(3-methylpyridin-4-yl)methylidenehydroxylamine
• CAS No: 222191-28-8
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD18828028
• CID: 244344
• PubChem ID: 136595429
• Update Time: 2025-07-19

N-(3-methylpyridin-4-yl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxaldehyde,3-methyl-, oxime
• 4-Pyridinecarboxaldehyde,3-methyl-,oxime(9CI)
• N-(3-methylpyridin-4-yl)methylidenehydroxylamine
• 222191-28-8
• 3-Methyl-4-pyridinecarboxaldehyde oxime
• DTXSID501278651

• MDL： MFCD18828028
• Inchi： 1S/C7H8N2O/c1-6-4-8-3-2-7(6)5-9-10/h2-5,10H,1H3
• InChI Key： CEKADNHWYWFTSV-UHFFFAOYSA-N
• SMILES： ON=CC1C=CN=CC=1C

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 45.5Ų

Additional information on N-(3-methylpyridin-4-yl)methylidenehydroxylamine

N-(3-Methylpyridin-4-yl)Methylidenehydroxylamine: A Comprehensive Overview

N-(3-Methylpyridin-4-yl)methylidenehydroxylamine, also known by its CAS number 222191-28-8, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a methylidenehydroxylamine moiety attached to a 3-methylpyridine ring. The combination of these functional groups imparts a range of chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of N-(3-Methylpyridin-4-yl)methylidenehydroxylamine is C₈H₁₀N₂O, and its molecular weight is approximately 146.17 g/mol. The compound's structure can be represented as follows:

The synthesis of N-(3-Methylpyridin-4-yl)methylidenehydroxylamine typically involves the reaction of 3-methylpyridine with hydroxylamine in the presence of a suitable catalyst. This process has been optimized in several studies to achieve high yields and purity, making it accessible for both academic and industrial applications.

One of the key areas where N-(3-Methylpyridin-4-yl)methylidenehydroxylamine has shown promise is in the development of novel therapeutic agents. Recent research has focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain metalloproteases, which are implicated in conditions such as cancer metastasis and chronic inflammatory diseases.

In addition to its enzymatic inhibition properties, N-(3-Methylpyridin-4-yl)methylidenehydroxylamine has been explored for its antioxidant and anti-inflammatory effects. These properties are attributed to its ability to scavenge free radicals and modulate the expression of pro-inflammatory cytokines. Preclinical studies have shown that treatment with this compound can reduce oxidative stress and inflammation in animal models, suggesting its potential as a therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders.

The pharmacokinetic profile of N-(3-Methylpyridin-4-yl)methylidenehydroxylamine has also been investigated to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the liver and brain. This makes it an attractive candidate for drug development, particularly for conditions where targeted delivery is crucial.

Furthermore, the safety profile of N-(3-Methylpyridin-4-yl)methylidenehydroxylamine has been evaluated in preclinical toxicity studies. These studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, ongoing research is necessary to fully elucidate its long-term safety and potential side effects.

In conclusion, N-(3-Methylpyridin-4-yl)methylidenehydroxylamine (CAS No. 222191-28-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of novel therapeutic agents targeting various disease pathways. Continued research and development are essential to fully realize its potential in clinical settings.